ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate

• Molecular Formula: C14H14N6O4
• Molecular Weight: 330.3 g/mol
• IUPAC Name: ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-methoxyphenyl)triazole-4-carboxylate
• InChI: InChI=1S/C14H14N6O4/c1-3-23-14(21)10-11(8-4-6-9(22-2)7-5-8)20(19-16-10)13-12(15)17-24-18-13/h4-7H,3H2,1-2H3,(H2,15,17)
• InChI Key: LCMBQBWSXIPPOX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(N=N1)C2=NON=C2N)C3=CC=C(C=C3)OC

Description

Ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate is not fully understood. However, studies have suggested that this compound induces cell death in cancer cells by inhibiting the activity of specific enzymes involved in cell division and proliferation.
Biochemical and Physiological Effects:
Ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate has been shown to have significant biochemical and physiological effects on cancer cells. Studies have demonstrated that this compound induces apoptosis (programmed cell death) in cancer cells, inhibits cell proliferation, and reduces tumor growth.

Advantages and Limitations for Lab Experiments

The use of ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate in lab experiments has several advantages and limitations. One of the main advantages is its high potency against cancer cells, making it a valuable tool for studying cancer biology. However, the limitations of this compound include its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate. One potential direction is the development of new cancer drugs based on this compound. Another direction is the study of its potential applications in other fields, such as agriculture and environmental science. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

Ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate is synthesized using a multistep reaction involving the condensation of 4-methoxybenzaldehyde with ethyl cyanoacetate, followed by the reaction of the resulting product with hydrazine hydrate and ammonium carbonate. The final product is obtained by reacting the intermediate product with a mixture of sodium azide and copper sulfate.

Scientific Research Applications

Ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate has been studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound exhibits significant anticancer activity against various cancer cell lines, making it a potential candidate for the development of new cancer drugs.